Cas no 2680803-62-5 (benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate)

• Product Name: benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate
• CAS No: 2680803-62-5
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5635561
• PubChem ID: 165929203
• Update Time: 2025-09-24

benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290119
• 2680803-62-5
• benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate

• Inchi： 1S/C18H21NO3/c1-14(16-10-6-3-7-11-16)17(12-20)19-18(21)22-13-15-8-4-2-5-9-15/h2-11,14,17,20H,12-13H2,1H3,(H,19,21)
• InChI Key： GPINGIKVTONEOQ-UHFFFAOYSA-N
• SMILES： OCC(C(C)C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate

Comprehensive Overview of Benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate (CAS No. 2680803-62-5)

Benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate (CAS No. 2680803-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This carbamate derivative is characterized by its unique molecular structure, which includes a benzyl group and a hydroxy-phenylbutan moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's CAS No. 2680803-62-5 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. The benzyl carbamate functional group is known for its stability and versatility, making it a preferred choice in medicinal chemistry. Recent studies have explored its potential applications in drug delivery systems and enzyme inhibition, aligning with the growing interest in targeted therapies and personalized medicine.

In the context of current trends, Benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are increasingly focused on optimizing its production to minimize environmental impact, a concern that resonates with global efforts to reduce carbon footprints. Additionally, its role in peptide modification and proteomics has sparked interest among biotechnologists, as these fields are pivotal in understanding disease mechanisms and developing next-generation diagnostics.

The compound's hydroxy-phenylbutan segment is particularly noteworthy for its potential to enhance solubility and bioavailability, two critical factors in drug design. This aligns with frequent search queries such as "improving drug solubility" and "bioavailability enhancers," reflecting the pharmaceutical industry's ongoing challenges. Furthermore, its carbamate linkage offers hydrolytic stability, a feature often sought after in prodrug development, another hot topic in contemporary research.

From a commercial perspective, Benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate is available in high purity grades to meet the stringent requirements of GMP-compliant laboratories. Its synthesis typically involves multi-step organic reactions, with a focus on yield optimization and byproduct reduction—a subject frequently explored in process chemistry forums. The compound's safety profile and non-toxic nature further enhance its appeal, as regulatory bodies worldwide emphasize the importance of safe chemical handling.

In summary, Benzyl N-(1-hydroxy-3-phenylbutan-2-yl)carbamate (CAS No. 2680803-62-5) represents a fusion of structural ingenuity and practical utility. Its applications span from pharmaceutical intermediates to bioconjugation techniques, making it a compound of enduring relevance. As research continues to uncover its full potential, it remains a subject of keen interest for scientists and industry professionals alike.